Cas no 208346-20-7 (ruthenium(3+) triiodide)

• Product Name: ruthenium(3+) triiodide
• CAS No: 208346-20-7
• MF: H₂I₃ORu
• MW: 499.798696994781
• CID: 1400439
• PubChem ID: 24868466
• Update Time: 2025-10-29

ruthenium(3+) triiodide Chemical and Physical Properties

Names and Identifiers

• ruthenium(3+) triiodide
• triiodoruthenium,hydrate
• RutheniuM(III) iodide hydrate
• Ruthenium(III)iodidehydrate
• Ruthenium iodide (RuI3), hydrate (9CI)
• triiodoruthenium;hydrate
• DTXSID10746508
• Ruthenium(III) iodide xhydrate
• Triiodoruthenium--water (1/1)
• 208346-20-7

• MDL： MFCD02683102
• Inchi： 1S/3HI.H2O.Ru/h3*1H;1H2;/q;;;;+3/p-3
• InChI Key： USLIQGJRXPCWLY-UHFFFAOYSA-K
• SMILES： I[Ru](I)I.O

Computed Properties

• Exact Mass: 476.6196
• Monoisotopic Mass: 500.6283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Melting Point: 590 °C (dec.) (lit.)
• PSA: 0

ruthenium(3+) triiodide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H319-H335-H360
• Warning Statement： P201-P261-P305+P351+P338-P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 61-36/37/38
• Safety Instruction： 53-22-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal iodides

Additional information on ruthenium(3+) triiodide

Introduction to Ruthenium(3+) Triiodide (CAS No. 208346-20-7)

Ruthenium(3+) Triiodide, with the chemical formula RuI₃, is a compound of significant interest in the field of inorganic chemistry and materials science. This coordination complex has garnered attention due to its unique structural and electronic properties, which make it a promising candidate for various applications, including catalysis, optoelectronics, and energy storage systems. The compound is characterized by its distinct molecular architecture and redox-active nature, which contribute to its versatility in multiple research domains.

The synthesis of Ruthenium(3+) Triiodide involves a careful balance of reaction conditions to ensure the formation of stable and well-defined coordination environments. Typically, the synthesis is carried out in an inert atmosphere to prevent oxidation or decomposition of the reactive species involved. The use of high-purity starting materials is crucial to avoid impurities that could affect the final product's properties. Recent advancements in synthetic methodologies have enabled the production of highly crystalline and monodisperse RuI₃ nanoparticles, which exhibit enhanced catalytic activity and stability.

One of the most compelling aspects of Ruthenium(3+) Triiodide is its ability to participate in redox reactions, making it an excellent candidate for applications in electrochemical systems. Research has demonstrated that RuI₃ can act as a mediator in water-splitting reactions, facilitating the conversion of solar energy into chemical energy. This property is particularly relevant in the context of renewable energy technologies, where efficient and sustainable methods for hydrogen production are essential.

In addition to its electrochemical applications, Ruthenium(3+) Triiodide has shown promise in the field of optoelectronics. The compound's ability to absorb light across a broad spectrum and its tunable emission properties make it suitable for use in organic light-emitting diodes (OLEDs) and photodetectors. Recent studies have explored the integration of RuI₃ into conjugated polymers, resulting in materials with improved charge transport and luminescence efficiency. These findings highlight the potential of Ruthenium(3+) Triiodide as a building block for next-generation optoelectronic devices.

The structural properties of Ruthenium(3+) Triiodide also make it an attractive material for catalytic applications. The compound's layered structure allows for efficient exposure of active sites, enhancing its catalytic performance in various reactions. For instance, RuI₃ has been investigated as a catalyst for carbon-carbon bond formation reactions, such as cross-coupling reactions, which are pivotal in pharmaceutical synthesis. The ability to fine-tune the electronic properties of RuI₃ through ligand modification has further expanded its utility as a catalyst, enabling selective transformations under mild conditions.

Recent research has also delved into the photochemical properties of Ruthenium(3+) Triiodide, revealing its potential as a photosensitizer in photodynamic therapy (PDT). The compound's ability to generate reactive oxygen species upon light irradiation makes it effective at destroying cancer cells while minimizing damage to healthy tissue. Studies have demonstrated that RuI₃-based photosensitizers can be integrated into nanoparticles for targeted drug delivery, improving treatment efficacy and reducing side effects.

The versatility of Ruthenium(3+) Triiodide extends to its application in energy storage systems. The compound's redox-active nature allows it to serve as an electrode material in supercapacitors and batteries. Research has shown that RuI₃-based electrodes exhibit high capacitance and excellent cycling stability, making them suitable for energy storage applications requiring rapid charge-discharge cycles. Additionally, the use of RuI₃ as a component in hybrid systems has been explored, combining its electrochemical properties with those of other materials to enhance overall performance.

The future prospects for Ruthenium(3+) Triiodide are vast and multifaceted. Ongoing research aims to further optimize its synthesis and explore new applications in areas such as quantum computing and spintronics. The compound's unique combination of electronic and structural properties positions it as a key material for advancing technological innovations across multiple disciplines.